Cas no 2227659-81-4 (tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-5-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-5-chlorophenyl}carbamate
• CAS No: 2227659-81-4
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 6003956
• PubChem ID: 165648915
• Update Time: 2025-10-25

tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-5-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-5-chlorophenyl}carbamate
• tert-butyl N-{2-[(1R)-1-amino-2-hydroxyethyl]-5-chlorophenyl}carbamate
• 2227659-81-4
• EN300-1889280

• Inchi： 1S/C13H19ClN2O3/c1-13(2,3)19-12(18)16-11-6-8(14)4-5-9(11)10(15)7-17/h4-6,10,17H,7,15H2,1-3H3,(H,16,18)/t10-/m0/s1
• InChI Key： GEHLUGDATUCCOR-JTQLQIEISA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)[C@H](CO)N

Computed Properties

• Exact Mass: 286.1084202g/mol
• Monoisotopic Mass: 286.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-5-chlorophenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-5-chlorophenyl}carbamate (CAS No. 2227659-81-4)

The compound tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-5-chlorophenyl}carbamate (CAS No. 2227659-81-4) is a specialized chiral intermediate with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structural features, including the tert-butyl carbamate protecting group and the chlorophenyl moiety, make it a valuable building block for drug discovery and development. Researchers and industry professionals are increasingly interested in this compound due to its potential role in the synthesis of bioactive molecules and its relevance to modern green chemistry practices.

One of the key attributes of tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-5-chlorophenyl}carbamate is its stereochemistry, specifically the (1R)-1-amino-2-hydroxyethyl group, which is critical for enantioselective synthesis. This feature aligns with the growing demand for chiral compounds in the pharmaceutical industry, where enantiopure drugs often exhibit superior efficacy and safety profiles. The compound's carbamate functionality also provides stability under various reaction conditions, making it a versatile intermediate for peptide coupling and other transformations.

In recent years, the scientific community has shown heightened interest in sustainable synthesis methods, and this compound fits well into this trend. Its tert-butyl group can be selectively deprotected under mild conditions, reducing the need for harsh reagents and minimizing environmental impact. This aligns with the principles of green chemistry, a topic frequently searched by researchers looking for eco-friendly alternatives in chemical synthesis. Additionally, the 5-chlorophenyl moiety offers opportunities for further functionalization, enabling the creation of diverse molecular architectures.

The compound's potential applications extend to medicinal chemistry, where it could serve as a precursor for kinase inhibitors or GPCR-targeted drugs. These areas are currently hot topics in drug discovery, as evidenced by frequent searches for terms like "kinase inhibitor synthesis" and "GPCR modulator design." The presence of both amino and hydroxy groups in the molecule allows for diverse interactions with biological targets, making it a promising candidate for further pharmacological studies.

From a technical perspective, the synthesis and handling of tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-5-chlorophenyl}carbamate require careful consideration of its physicochemical properties. The compound's solubility profile, stability under various pH conditions, and compatibility with common organic solvents are frequently discussed in research forums. These practical aspects are crucial for chemists working on scale-up processes or high-throughput screening, both of which are trending topics in the pharmaceutical industry.

Quality control and analytical characterization of this compound are also areas of significant interest. Advanced techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and stereochemical integrity. These analytical methods are among the most searched terms by quality assurance professionals and researchers working with chiral intermediates. The compound's distinct spectral signatures facilitate its identification and quantification in complex mixtures.

Looking ahead, tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-5-chlorophenyl}carbamate may play a role in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors, both of which are gaining traction in drug discovery. Its structural features could be leveraged to create bifunctional molecules that target disease-related proteins for degradation or modulation. This potential application aligns with current industry trends toward targeted protein degradation strategies.

In conclusion, tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-5-chlorophenyl}carbamate (CAS No. 2227659-81-4) represents a valuable tool for synthetic chemists and pharmaceutical researchers. Its combination of stereochemical purity, functional group versatility, and synthetic accessibility makes it relevant to multiple areas of contemporary chemical research. As the demand for enantioselective synthesis and sustainable chemistry continues to grow, this compound is likely to remain an important subject of study and application in the years to come.